Cas no 57058-32-9 (N-(2-chlorophenyl)methylacetamide)

• Product Name: N-(2-chlorophenyl)methylacetamide
• CAS No: 57058-32-9
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD02335711
• CID: 1601328
• PubChem ID: 4626868
• Update Time: 2025-04-21

N-(2-chlorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(2-chlorophenyl)methyl]-
• N-[(2-chlorophenyl)methyl]acetamide
• TZBRNIWZOAPBHV-UHFFFAOYSA-N
• Chlor-acetaminomethylbenzol
• SCHEMBL1433979
• DTXSID10405027
• EN300-203303
• AN-652/12114067
• 57058-32-9
• GS-0416
• AKOS002980441
• STL221926
• N-(2-chlorobenzyl)acetamide
• N-(2-chlorophenyl)methylacetamide

• MDL： MFCD02335711
• Inchi： 1S/C9H10ClNO/c1-7(12)11-6-8-4-2-3-5-9(8)10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： TZBRNIWZOAPBHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C)=O

Computed Properties

• Exact Mass: 183.0452
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1